Cas no 35877-38-4 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-
• CAS No: 35877-38-4
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 1473892
• PubChem ID: 11425089
• Update Time: 2025-04-20

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-
• 35877-38-4
• 1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• SCHEMBL838709
• BWVCFDMCTHXFSC-UHFFFAOYSA-N
• EN300-364106

• Inchi： 1S/C12H9ClN4/c13-11-10-6-16-17(12(10)15-8-14-11)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： BWVCFDMCTHXFSC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.05177
• Monoisotopic Mass: 244.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines